Cas no 160858-11-7 (Ethofumesate Ethyl-d5)

• Product Name: Ethofumesate Ethyl-d5
• CAS No: 160858-11-7
• MF: C₁₃H₁₃D₅O₅S
• MW: 291.37
• CID: 5070486
• Update Time: 2025-11-01

Ethofumesate Ethyl-d5 Chemical and Physical Properties

Names and Identifiers

• Ethofumesate Ethyl-d5

• Inchi： 1S/C13H18O5S/c1-5-16-12-13(2,3)10-8-9(18-19(4,14)15)6-7-11(10)17-12/h6-8,12H,5H2,1-4H3/i1D3,5D2
• InChI Key： IRCMYGHHKLLGHV-RPIBLTHZSA-N
• SMILES： C12C(OC(OC([2H])([2H])C([2H])([2H])[2H])C1(C)C)=CC=C(OS(=O)(C)=O)C=2

Additional information on Ethofumesate Ethyl-d5

Ethofumesate Ethyl-d5: A Detailed Overview of Its Chemical Properties and Emerging Applications

Ethofumesate Ethyl-d5, a deuterated derivative of the well-known pesticide ethofumesate, is a compound of significant interest in the field of agrochemical research and environmental monitoring. With a CAS number of 160858-11-7, this isotope-labeled version offers unique advantages in analytical chemistry, particularly in the context of metabolic studies and residue analysis. The introduction of deuterium atoms into the molecular structure not only enhances the compound's stability but also facilitates its use in tracing pathways and understanding the environmental fate of its parent compound.

The chemical structure of Ethofumesate Ethyl-d5 closely resembles that of its non-deuterated counterpart, ethofumesate, which is a pyrethroid insecticide widely used for controlling pests in agricultural settings. The primary difference lies in the substitution of hydrogen atoms with deuterium, which results in a molecule that behaves similarly but with improved detection capabilities. This modification makes it an invaluable tool for researchers studying the degradation processes and metabolic pathways of pyrethroid compounds.

In recent years, there has been growing interest in the development of isotopically labeled compounds for various scientific applications. Ethofumesate Ethyl-d5 is no exception, as it has found utility in both laboratory research and field studies. One of the most compelling aspects of this compound is its ability to serve as an internal standard in mass spectrometry analyses. This feature is particularly crucial for quantifying trace amounts of ethofumesate residues in environmental samples, such as soil, water, and biological tissues.

The use of Ethofumesate Ethyl-d5 in environmental monitoring has been further enhanced by advancements in analytical techniques. Techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) have become more sophisticated, allowing for higher precision and sensitivity in detecting deuterated compounds. These improvements have enabled researchers to conduct more comprehensive studies on the persistence and mobility of ethofumesate in ecosystems.

Moreover, the application of Ethofumesate Ethyl-d5 extends beyond environmental science into the realm of pharmacology and toxicology. Researchers are exploring its potential use as a tool for studying the pharmacokinetics and toxicological profiles of pyrethroid-related compounds. By tracking the deuterated version, scientists can gain insights into how these compounds are absorbed, distributed, metabolized, and excreted by living organisms. This information is critical for developing safer and more effective agrochemicals.

Recent studies have also highlighted the role of Ethofumesate Ethyl-d5 in understanding the impact of pesticides on non-target species. For instance, researchers have used this compound to investigate the effects of ethofumesate on beneficial insects such as bees and ladybugs. The ability to detect and quantify ethofumesate residues at low concentrations has been instrumental in assessing the risks associated with these pesticides to non-target organisms.

The development of new analytical methods has further expanded the utility of Ethofumesate Ethyl-d5. Techniques like stable isotope dilution analysis (SIDA) have become increasingly popular for their ability to provide accurate and reliable results even at very low concentrations. These methods are particularly useful for regulatory agencies responsible for setting safety standards for pesticides and other chemicals.

In addition to its applications in environmental science and toxicology, Ethofumesate Ethyl-d5 has shown promise in agricultural research. By studying the behavior of this deuterated compound, scientists can gain a better understanding of how ethofumesate interacts with biological systems at the molecular level. This knowledge can be leveraged to develop novel strategies for pest control that are more sustainable and environmentally friendly.

The synthesis of Ethofumesate Ethyl-d5 presents its own set of challenges due to the need for precise isotopic labeling. However, advancements in chemical synthesis techniques have made it increasingly feasible to produce this compound on a larger scale. The ability to synthesize high-purityEthofumesate Ethyl-d5 has opened up new avenues for research across multiple disciplines.

The future prospects forEthofumesate Ethyl-d5 are promising, with ongoing research suggesting new applications and refining existing ones. As analytical technologies continue to evolve, so too will our ability to utilize this compound effectively. Whether it's for monitoring environmental contamination or studying drug metabolism,Ethofumesate Ethyl-d5 remains a cornerstone in modern chemical research.